1-[2-(2-naphthyloxy)ethyl]piperidine

• IUPAC Name: 1-(2-naphthalen-2-yloxyethyl)piperidine
• InChI: InChI=1S/C17H21NO/c1-4-10-18(11-5-1)12-13-19-17-9-8-15-6-2-3-7-16(15)14-17/h2-3,6-9,14H,1,4-5,10-13H2
• InChI Key: LQYBHIRHEDYYDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

1-[2-(2-naphthyloxy)ethyl]piperidine, also known as Nefazodone, is a synthetic antidepressant drug that was first introduced in the market in the early 1990s. It belongs to the class of phenylpiperazine compounds and is used for the treatment of major depressive disorder. The drug is known to have a unique mechanism of action and is considered to be effective in treating depression in patients who do not respond to other antidepressant medications.

Mechanism of Action

The exact mechanism of action of 1-[2-(2-naphthyloxy)ethyl]piperidine is not fully understood. However, it is believed to work by inhibiting the reuptake of serotonin and norepinephrine, which are neurotransmitters that play a crucial role in regulating mood. The drug also acts as an antagonist at the 5-HT2A receptor, which is believed to contribute to its antidepressant effects.
Biochemical and Physiological Effects:
1-[2-(2-naphthyloxy)ethyl]piperidine has been shown to have several biochemical and physiological effects. The drug has been shown to increase the levels of serotonin and norepinephrine in the brain, which are known to be depleted in patients with depression. It also affects the levels of other neurotransmitters such as dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

1-[2-(2-naphthyloxy)ethyl]piperidine has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action and has been extensively studied for its efficacy and safety. However, the drug also has some limitations. It is known to have a relatively slow onset of action and may take several weeks to produce therapeutic effects. It is also associated with several side effects such as dizziness, dry mouth, and nausea.

Future Directions

There are several future directions for research on 1-[2-(2-naphthyloxy)ethyl]piperidine. One area of research is to investigate the potential use of the drug in the treatment of other psychiatric disorders such as anxiety and post-traumatic stress disorder. Another area of research is to explore the potential use of the drug in combination with other antidepressant medications. Additionally, further research is needed to better understand the mechanism of action of the drug and to develop more effective and better-tolerated antidepressant medications.

Synthesis Methods

1-[2-(2-naphthyloxy)ethyl]piperidine is synthesized by the reaction of 2-(2-naphthyloxy)ethylamine with piperidine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions and the resulting product is purified by various techniques such as crystallization, distillation, and chromatography.

Scientific Research Applications

1-[2-(2-naphthyloxy)ethyl]piperidine has been extensively studied for its antidepressant properties. Several clinical trials have been conducted to evaluate its efficacy and safety in the treatment of depression. The drug has also been studied for its potential use in the treatment of other psychiatric disorders such as anxiety, post-traumatic stress disorder, and obsessive-compulsive disorder.